Cas no 538-43-2 (3-Phenoxy-1,2-propanediol)

3-Phenoxy-1,2-propanediol Properties

Names and Identifiers

• 3-phenoxypropane-1,2-diol
• 3-phenoxy-1,2-propanediol
• 1,2-dihydroxy-3-phenoxypropane
• 1-O-Phenylglycerol
• 1-phenoxymethyl-1,2-ethanediol
• 3-phenoxy-1,2-dihydroxypropane
• 3-phenoxy-l,2-propanediol
• Antodyn
• Antodyne
• Glycerol α-Monophenyl Ether
• phenolglycerolether
• phenolglycerylether
• Phenylglyceryl ether
• rac-3-phenoxypropane-1,2-diol
• u27,462
• 1-Phenoxy-2,3-propanediol
• 2,3-Dihydroxypropylphenyl ether
• Glycerol a-monophenyl ether
• Glycerol a-phenyl ether
• NSC 406489
• Phenolglyceryl ether
• a-Phenyl monoglyceryl ether
• Phenol-glycerinaether
• Phenol glycerol ether
• Phenol glyceryl ether
• 1,2-Propanediol, 3-phenoxy-
• Glycerol alpha-monophenyl ether
• Glycerol alpha-phenyl ether
• Phenyl-alpha-glycerol ether
• 1-Fenoxy-2,3-propandiol
• 1,2-Propanediol,3-phenoxy-
• Phenol-glycerinaether [German]
• alpha-Phenyl monoglyceryl ether
• 1-Fenoxy-2,3-propandiol [Czech]
• U 27,462
• +Expand

• MDL： MFCD00004717
• InChIKey： FNQIYTUXOKTMDM-UHFFFAOYSA-N
• Inchi： 1S/C9H12O3/c10-6-8(11)7-12-9-4-2-1-3-5-9/h1-5,8,10-11H,6-7H2
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])(C([H])([H])O[H])O[H]
• BRN： 186915

Computed Properties

• Exact Mass: 168.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 168.079
• Heavy Atom Count: 12
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• LogP: 0.41860
• PSA: 49.69000
• Merck: 7290
• Refractive Index: 1.5606 (estimate)
• Boiling Point: 202°C/22mmHg(lit.)
• Melting Point: 54.0 to 58.0 deg-C
• Flash Point: 315°C
• Color/Form: White crystals
• Solubility: dissolve in water
• Density: 1.2250

3-Phenoxy-1,2-propanediol Security Information

• RTECS：TZ1050000
• Safety Instruction： 24/25
• Storage Condition：Store in a tightly closed container. Store in a cool, dry, well-ventilated area away from incompatible substances.
• Toxicity：LD50 i.p. in mice: 1280 mg/kg (Hine)

3-Phenoxy-1,2-propanediol Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether